Cas no 1804634-45-4 (Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804634-45-4
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4831473
• Update Time: 2025-10-06

Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C8H5F3INO4/c1-16-7(15)3-2-4(17-8(9,10)11)5(12)13-6(3)14/h2H,1H3,(H,13,14)
• InChI Key： BSNQXTOYNABJIB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 1.8
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-45-4)

The compound Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-45-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis methods. The compound's CAS No. 1804634-45-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its applications span medicinal chemistry, where it serves as a building block for kinase inhibitors and antiviral agents, as well as in material science for designing advanced functional materials.

One of the key advantages of Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate is its versatility in cross-coupling reactions, a topic widely discussed in organic chemistry forums. The presence of the iodo group facilitates palladium-catalyzed transformations, enabling the creation of complex molecular architectures. This property is particularly valuable in the context of high-throughput screening and combinatorial chemistry, where rapid access to diverse compound libraries is essential.

From an SEO perspective, queries such as "synthesis of Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate" or "CAS 1804634-45-4 suppliers" are trending among researchers. The compound's spectroscopic data (e.g., NMR, HPLC) and storage conditions are also frequently sought after, underscoring the need for detailed technical documentation. Additionally, its potential role in cancer research and neurodegenerative disease studies has sparked interest, as evidenced by its inclusion in several patent applications.

In conclusion, Methyl 2-hydroxy-6-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804634-45-4) represents a critical tool for modern chemical research. Its multifaceted applications, combined with the rising demand for fluorinated building blocks, position it as a compound of enduring significance. Future studies may further elucidate its potential in targeted drug delivery and precision agriculture, solidifying its place in the scientific community.